Cas no 1882453-66-8 (3-Fluoro-4-(3-methoxyazetidin-1-yl)benzaldehyde)

• Product Name: 3-Fluoro-4-(3-methoxyazetidin-1-yl)benzaldehyde
• CAS No: 1882453-66-8
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• CID: 5746649
• PubChem ID: 130547572
• Update Time: 2025-05-23

3-Fluoro-4-(3-methoxyazetidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-725458
• 1882453-66-8
• 3-Fluoro-4-(3-methoxyazetidin-1-yl)benzaldehyde
• Benzaldehyde, 3-fluoro-4-(3-methoxy-1-azetidinyl)-

• Inchi： 1S/C11H12FNO2/c1-15-9-5-13(6-9)11-3-2-8(7-14)4-10(11)12/h2-4,7,9H,5-6H2,1H3
• InChI Key： ZONHGSFHLQXLMF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=CC=1N1CC(C1)OC

Computed Properties

• Exact Mass: 209.08520679g/mol
• Monoisotopic Mass: 209.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 330.8±42.0 °C(Predicted)
• pka: 1.59±0.60(Predicted)

Additional information on 3-Fluoro-4-(3-methoxyazetidin-1-yl)benzaldehyde

Introduction to 3-Fluoro-4-(3-methoxyazetidin-1-yl)benzaldehyde (CAS No. 1882453-66-8)

3-Fluoro-4-(3-methoxyazetidin-1-yl)benzaldehyde, with the CAS number 1882453-66-8, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated benzene ring and a methoxyazetidine moiety, which contribute to its potential applications in drug discovery and development.

The chemical structure of 3-Fluoro-4-(3-methoxyazetidin-1-yl)benzaldehyde consists of a benzaldehyde core with a fluorine atom at the 3-position and a 3-methoxyazetidine substituent at the 4-position. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, enhancing its biological activity and metabolic stability. The methoxyazetidine group, on the other hand, introduces additional functional versatility, making this compound a valuable scaffold for the design of novel therapeutic agents.

Recent studies have highlighted the potential of 3-Fluoro-4-(3-methoxyazetidin-1-yl)benzaldehyde in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific kinases, which are key enzymes involved in cellular signaling pathways. Kinase inhibitors are crucial for treating diseases such as cancer, where uncontrolled cell proliferation is a hallmark. The ability of 3-Fluoro-4-(3-methoxyazetidin-1-yl)benzaldehyde to selectively target these kinases makes it an attractive lead compound for further optimization and development.

In addition to its kinase inhibitory properties, 3-Fluoro-4-(3-methoxyazetidin-1-yl)benzaldehyde has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a central role in many chronic diseases, including arthritis and neurodegenerative disorders. Preclinical studies have demonstrated that this compound can effectively reduce inflammatory markers such as cytokines and chemokines, suggesting its potential as a therapeutic candidate for inflammatory conditions.

The pharmacokinetic profile of 3-Fluoro-4-(3-methoxyazetidin-1-yl)benzaldehyde has been another focus of recent research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring its efficacy and safety in vivo. The high metabolic stability and low toxicity observed in preclinical models further support its potential as a drug candidate.

The synthetic route to 3-Fluoro-4-(3-methoxyazetidin-1-yl)benzaldehyde involves several well-established chemical transformations. The synthesis typically begins with the formation of the 3-fluorobenzaldehyde intermediate, followed by the introduction of the 3-methoxyazetidine moiety through nucleophilic substitution or other coupling reactions. The efficiency and scalability of these synthetic methods have been optimized to facilitate large-scale production for preclinical and clinical studies.

In conclusion, 3-Fluoro-4-(3-methoxyazetidin-1-yl)benzaldehyde (CAS No. 1882453-66-8) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in kinase inhibition and anti-inflammatory therapy make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in the development of novel treatments for various diseases.